Cas no 2228434-93-1 (3,3-difluoro-1-(2,4,5-trimethylphenyl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(2,4,5-trimethylphenyl)cyclobutan-1-amine
• CAS No: 2228434-93-1
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• CID: 6341325
• PubChem ID: 165630357
• Update Time: 2025-05-23

3,3-difluoro-1-(2,4,5-trimethylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2,4,5-trimethylphenyl)cyclobutan-1-amine
• EN300-1943610
• 2228434-93-1

• Inchi： 1S/C13H17F2N/c1-8-4-10(3)11(5-9(8)2)12(16)6-13(14,15)7-12/h4-5H,6-7,16H2,1-3H3
• InChI Key： LIHXVALXVFBORN-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=C(C)C(C)=CC=2C)(C1)N)F

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-(2,4,5-trimethylphenyl)cyclobutan-1-amine

Professional Introduction to Compound with CAS No. 2228434-93-1 and Product Name: 3,3-difluoro-1-(2,4,5-trimethylphenyl)cyclobutan-1-amine

The compound with the CAS number 2228434-93-1 and the product name 3,3-difluoro-1-(2,4,5-trimethylphenyl)cyclobutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluorine and methyl substituents in its structure imparts distinct electronic and steric properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds that exhibit enhanced biological activity. The cyclobutane core in 3,3-difluoro-1-(2,4,5-trimethylphenyl)cyclobutan-1-amine contributes to its rigidity and stability, which are critical factors in determining its pharmacokinetic profile. This structural motif has been extensively studied for its ability to interact with biological targets in a highly specific manner.

The fluorine atoms at the 3-position of the cyclobutane ring play a pivotal role in modulating the compound's reactivity and bioavailability. Fluorine is well-known for its ability to enhance metabolic stability and binding affinity, making it an invaluable substituent in drug design. The 2,4,5-trimethylphenyl group attached to the nitrogen atom further influences the molecule's electronic properties, potentially affecting its interaction with biological receptors.

Recent studies have highlighted the importance of fluorinated heterocycles in the development of next-generation therapeutics. For instance, compounds containing fluorine have shown promise in treating various diseases by improving drug efficacy and reducing off-target effects. The structural framework of 3,3-difluoro-1-(2,4,5-trimethylphenyl)cyclobutan-1-amine aligns well with these trends, positioning it as a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclobutane ring provides a stable core that can be functionalized further to create derivatives with tailored properties. This flexibility is particularly advantageous in drug discovery pipelines where rapid iteration and optimization are essential.

Moreover, the methyl groups at the 2, 4, and 5 positions of the phenyl ring contribute to steric hindrance, which can be leveraged to improve selectivity against biological targets. This feature is crucial for minimizing side effects and maximizing therapeutic benefit. The combination of these structural elements makes 3,3-difluoro-1-(2,4,5-trimethylphenyl)cyclobutan-1-amine a fascinating subject for further investigation.

In academic research circles, this compound has been explored for its potential applications in various therapeutic areas. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. The precise mechanism of action remains under investigation but preliminary findings are encouraging.

The synthesis of 3,3-difluoro-1-(2,4,5-trimethylphenyl)cyclobutan-1-amine presents unique challenges due to the complexity of its structure. However advances in synthetic methodologies have made it increasingly feasible to access such molecules with high purity and yield. These advancements are critical for enabling further preclinical and clinical studies.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs based on fluorinated heterocycles. The compound's structural features make it an attractive candidate for this effort given its potential to interact with biological targets in a meaningful way. As more data becomes available on its properties and behavior biological activity will continue to drive interest in this molecule.

In conclusion,3, 3-difluoro, 1,((2, 4, 5-trimethylphenyl)cyclobutan, 1)amine (CAS No. 2228434-93) stands out as a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with recent advancements in synthetic chemistry position it as a valuable asset for drug discovery efforts aimed at addressing unmet medical needs.